BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: SEM Analysis
of the Panavia TC-Dentin Interface

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the scanning electron microscope (SEM)
analysis of the interface between Panavia TC dental cement and dentin. The protocols outlined
below are compiled from various studies and manufacturer instructions to ensure a
comprehensive approach to sample preparation and imaging.

Quantitative Data Summary

The following table summarizes shear bond strength data for various Panavia resin cements to
dentin, providing a comparative overview. Please note that direct quantitative data for a product
specifically named "Panavia TC" is not available in the reviewed literature; the data presented
is for Panavia products that come in a "Tooth Color" (TC) shade, such as Panavia F 2.0 and
Panavia 21.
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. Bond Strength  Test
Resin Cement Substrate . Source
(MPa) Conditions

) ) 24-hour water
Panavia 21 Human Dentin 13.4+29 [1]
storage

24-hour water
Panavia 21 Human Dentin 111+28 storage with [1]

thermocycling

] ) 24-hour water
Panavia 21 Human Dentin 149+26 [1]
storage

24-hour water
Panavia 21 Human Dentin 11.3+£28 storage with [1]

thermocycling

Panavia V5 Human Dentin 21 Self-cure mode [2][3]
Panavia )

. Human Dentin 2.68 +1.45 24-hour [4]
(unspecified)

Experimental Protocols

Panavia F 2.0 TC Application Protocol (Self-Etch
Technique)

This protocol is based on the manufacturer's instructions for Panavia F 2.0, a dual-cure, self-
etching resin cement containing the MDP monomer.[5][6][7]

Materials:

Panavia F 2.0 A paste (TC shade)[5][6]

Panavia F 2.0 B paste[5][6]

ED Primer Il Liquid A and Liquid B[5][6]

Mixing pad and spatula[5]
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e Disposable brush tips[5]

o Extracted human third molars (or other suitable substrate)
e Dental curing light

Procedure:

o Tooth Preparation: Prepare a flat dentin surface on the extracted tooth by grinding with 600-
grit SiC paper under water cooling.

e Primer Preparation: Dispense one drop each of ED Primer Il Liquid A and Liquid B onto a
mixing dish and mix thoroughly.[8]

e Primer Application: Apply the mixed primer to the prepared dentin surface and leave for 30
seconds.[9]

e Drying: Gently air dry the primed surface.

o Cement Mixing: Dispense equal amounts of Panavia F 2.0 A and B pastes onto a mixing pad
and mix for a minimum of 20 seconds.[9]

o Cement Application: Apply the mixed cement to the primed dentin surface.

» Light Curing: Light cure the cement for 20 seconds per surface using a dental curing light.
For areas inaccessible to light, the cement will self-cure.[9]

o Storage: Store the bonded specimen in water at 37°C for 24 hours before proceeding with
SEM sample preparation.

SEM Sample Preparation Protocol

This protocol outlines the steps for preparing the bonded tooth sample for SEM analysis to
visualize the resin-dentin interface.

Materials:

e Bonded tooth specimen
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Diamond saw

Silicon carbide papers (600, 800, 1200-grit)
Diamond pastes (3, 1, 0.25 um)

0.1 M Hydrochloric acid

1% Sodium hypochlorite solution

Ethanol (ascending grades: 50%, 70%, 90%, 100%)
Hexamethyldisilazane (HMDS)

Aluminum stubs

Sputter coater with gold-palladium target

Procedure:

Sectioning: Section the bonded tooth longitudinally through the center of the restoration
using a slow-speed diamond saw under water cooling to expose the resin-dentin interface.

Polishing: Polish the sectioned surface with a series of waterproof silicon carbide papers
(600, 800, and 1200-grit) under running water. Further polish the surface using diamond
pastes of decreasing grit size (3, 1, and 0.25 pum).[10]

Acid Etching and Deproteinization: To reveal the hybrid layer, immerse the polished
specimen in 0.1 M hydrochloric acid for 90 seconds, followed by immersion in 1% sodium
hypochlorite for 10 minutes.[10]

Dehydration: Dehydrate the specimen in ascending grades of ethanol (e.g., 50%, 70%, 90%
for 15 minutes each, followed by 100% for 30 minutes).[10]

Drying: Transfer the specimen to HMDS and allow it to air-dry for 10 minutes.[10]

Mounting: Mount the dried specimen on an aluminum SEM stub with conductive carbon
tape.
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o Sputter Coating: Sputter-coat the specimen with a thin layer of gold-palladium
(approximately 20 nm) to ensure conductivity.[10]

» SEM Imaging: Observe the prepared specimen under a scanning electron microscope at
various magnifications (e.g., 3000x for general interface evaluation and 10,000x for detailed
features).[10] It is recommended to use a low-vacuum SEM to minimize crack formation in
the samples.[11]

Visualizations
Panavia TC-Dentin Interface Preparation Workflow
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Click to download full resolution via product page

Caption: Experimental workflow for SEM analysis of the Panavia TC-dentin interface.

Panavia TC Bonding Mechanism
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Panavia TC Components

MDP Monomer Resin Matrix
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Caption: Bonding mechanism of Panavia TC to dentin.

Note on Signaling Pathways: Based on the conducted literature search, there is no specific
information available regarding the modulation of cellular signaling pathways at the Panavia
TC-dentin interface. Research in this area is limited, and the primary focus of existing studies is
on the physicochemical and mechanical aspects of the bond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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